N-[2-(3,4-Dimethylphenoxy)ethyl]-N-methylamine
Overview
Description
N-[2-(3,4-Dimethylphenoxy)ethyl]-N-methylamine is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Psychoactive Compound Research
Studies on similar compounds, such as various psychoactive substances, provide insights into neuropharmacology and toxicology. For example, the relationship between the structure of mescaline and its analogs has been explored to understand toxicity and behavior in laboratory animals. This type of research could be relevant for understanding the effects of N-[2-(3,4-Dimethylphenoxy)ethyl]-N-methylamine if it shares similar psychoactive properties (Hardman, Haavik, & Seevers, 1973).
Forensic Science Applications
Analyzing impurities and synthetic routes of psychoactive substances, including cathinones and amphetamines, is crucial for forensic investigations. Understanding the synthetic pathways and impurity profiles helps in identifying the origins and manufacturing processes of illicit drugs. Such research is essential for law enforcement and public health responses to new psychoactive substances (Stojanovska et al., 2013).
Environmental Impact Studies
The presence and effects of amines and related compounds in surface waters highlight the environmental impacts of chemical pollutants. Studies focusing on the sources, concentrations, and toxicity of these compounds in aquatic environments can inform environmental protection efforts and the safe disposal of chemical wastes (Poste, Grung, & Wright, 2014).
Clinical Imaging Applications
In clinical research, compounds similar to this compound could be studied for their potential as imaging agents, especially in diagnosing diseases like Alzheimer's through PET scans. Research into amyloid imaging ligands, for instance, contributes to our understanding of disease progression and the development of therapeutic interventions (Nordberg, 2007).
Properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-methylethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-9-4-5-11(8-10(9)2)13-7-6-12-3/h4-5,8,12H,6-7H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKOUFDCGERJMEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCNC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.